Cas no 1702972-68-6 (4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione
• CAS No: 1702972-68-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5998231
• PubChem ID: 107972691
• Update Time: 2025-10-29

4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione
• 1702972-68-6
• EN300-1126136

• Inchi： 1S/C8H7F3N2O2/c1-13-3-5(12-4-13)6(14)2-7(15)8(9,10)11/h3-4H,2H2,1H3
• InChI Key： ISQIEVJDHCLSDH-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1=CN(C)C=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione

Comprehensive Overview of 4,4,4-Trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione (CAS No. 1702972-68-6)

The compound 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione (CAS No. 1702972-68-6) is a fluorinated diketone derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and an imidazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the trifluoromethyl group in this compound aligns with current trends in the design of next-generation therapeutics, addressing challenges such as drug resistance and off-target effects.

In addition to its pharmaceutical applications, CAS No. 1702972-68-6 is also explored in material science. The imidazole moiety in its structure contributes to its ability to form coordination complexes with metals, making it a candidate for developing advanced materials like catalysts and sensors. This dual applicability in both life sciences and material science underscores its versatility and broadens its appeal to researchers across disciplines.

Another area of interest is the compound's potential in agrochemical innovation. Fluorinated compounds are widely used in crop protection due to their enhanced efficacy and environmental persistence. The structural features of 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione suggest it could serve as a precursor for novel herbicides or fungicides, addressing the urgent need for sustainable agricultural solutions amid climate change and growing food demand.

From a synthetic chemistry perspective, the compound's diketone functionality offers multiple reactive sites for further derivatization. This makes it a valuable building block for constructing complex molecules with tailored properties. Researchers are particularly intrigued by its potential in click chemistry and multicomponent reactions, which are pivotal in high-throughput screening and combinatorial chemistry.

The safety and handling of 4,4,4-trifluoro-1-(1-methyl-1H-imidazol-4-yl)butane-1,3-dione are also topics of discussion in scientific forums. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. This aligns with the broader industry focus on green chemistry and sustainable research practices, which prioritize minimizing environmental impact while maximizing efficiency.

In summary, CAS No. 1702972-68-6 represents a promising compound with multifaceted applications. Its relevance to drug discovery, material science, and agrochemical development positions it at the forefront of modern chemical research. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health, agriculture, and technology.